Cas no 1185299-27-7 (3-(Aminomethyl)-N,N-dimethyl-1,2,4-oxadiazole-5-carboxamide hydrochloride)

• Product Name: 3-(Aminomethyl)-N,N-dimethyl-1,2,4-oxadiazole-5-carboxamide hydrochloride
• CAS No: 1185299-27-7
• MF: C₆H₁₁ClN₄O₂
• MW: 206.63013958931
• CID: 1070615
• PubChem ID: 46736912
• Update Time: 2025-04-20

3-(Aminomethyl)-N,N-dimethyl-1,2,4-oxadiazole-5-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-N,N-dimethyl-1,2,4-oxadiazole-5-carboxamide hydrochloride
• 3-(aminomethyl)-N,N-dimethyl-1,2,4-oxadiazole-5-carboxamide;hydrochloride
• AKOS015847770
• A907847
• 3-(aminomethyl)-N,N-dimethyl-1,2,4-oxadiazole-5-carboxamidehydrochloride
• SCHEMBL8531893
• ALBB-004189
• 1185299-27-7

• MDL： MFCD12026802
• Inchi： 1S/C6H10N4O2.ClH/c1-10(2)6(11)5-8-4(3-7)9-12-5;/h3,7H2,1-2H3;1H
• InChI Key： KAFKGNPLKLJVQC-UHFFFAOYSA-N
• SMILES： Cl.O1C(C(N(C)C)=O)=NC(CN)=N1

Computed Properties

• Exact Mass: 206.0570533g/mol
• Monoisotopic Mass: 206.0570533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2Ų

3-(Aminomethyl)-N,N-dimethyl-1,2,4-oxadiazole-5-carboxamide hydrochloride Security Information

• HazardClass：IRRITANT